2-methyl-N-phenylmethoxypropanamide

• IUPAC Name: 2-methyl-N-phenylmethoxypropanamide
• InChI: InChI=1S/C11H15NO2/c1-9(2)11(13)12-14-8-10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3,(H,12,13)
• InChI Key: BDKBFTZFBXGOJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NOCC1=CC=CC=C1
• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol

Description

2-methyl-N-phenylmethoxypropanamide is an organic compound with a complex structure that includes a methyl group, a phenyl group, and a methoxypropanamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-phenylmethoxypropanamide typically involves the reaction of 2-methylpropanoyl chloride with phenylmethanol in the presence of a base such as pyridine. The reaction proceeds through the formation of an intermediate ester, which is then converted to the amide by reaction with ammonia or an amine .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, the use of catalysts and advanced purification techniques can further improve the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-phenylmethoxypropanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the amide group to an amine.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Substitution reactions may involve reagents like halogens or nucleophiles under acidic or basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines .

Scientific Research Applications

2-methyl-N-phenylmethoxypropanamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and protein interactions.

Industry: It is used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 2-methyl-N-phenylmethoxypropanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• N-methoxy-N-methyl-2-phenylmethoxypropanamide
• 2-phenylmethoxypropanamide
• 2-methyl-N-phenylpropanamide

Uniqueness

2-methyl-N-phenylmethoxypropanamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific applications .